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Compound of Interest

Compound Name: 4-Amino-3-hydroxybenzoic acid

Cat. No.: B142376 Get Quote

Essential Safety and Handling Guide for 4-
Amino-3-hydroxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Amino-3-hydroxybenzoic acid (CAS No. 2374-03-0). Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Amino-3-hydroxybenzoic acid is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1][2]

Causes skin irritation (Skin irritation, Category 2)[1][2][3]

Causes serious eye irritation (Eye irritation, Category 2)[1][2][3]

May cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3)

[1][3]

The following personal protective equipment is mandatory when handling this substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b142376?utm_src=pdf-interest
https://www.benchchem.com/product/b142376?utm_src=pdf-body
https://www.benchchem.com/product/b142376?utm_src=pdf-body
https://www.benchchem.com/product/b142376?utm_src=pdf-body
https://www.echemi.com/sds/4-amino-3-hydroxybenzoicacid-pid_Seven15387.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-hydroxybenzoic-acid
https://www.echemi.com/sds/4-amino-3-hydroxybenzoicacid-pid_Seven15387.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-hydroxybenzoic-acid
https://georganics.sk/wp-content/uploads/2021/05/4-Amino-3-hydroxybenzoic-acid.pdf
https://www.echemi.com/sds/4-amino-3-hydroxybenzoicacid-pid_Seven15387.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-hydroxybenzoic-acid
https://georganics.sk/wp-content/uploads/2021/05/4-Amino-3-hydroxybenzoic-acid.pdf
https://www.echemi.com/sds/4-amino-3-hydroxybenzoicacid-pid_Seven15387.html
https://georganics.sk/wp-content/uploads/2021/05/4-Amino-3-hydroxybenzoic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles conforming to EN 166

(EU) or NIOSH (US)

standards. A face shield may

be required if there is a risk of

splashing.

Protects against splashes and

airborne particles that can

cause serious eye irritation[1]

[4].

Skin Protection

Nitrile gloves (minimum

thickness of 0.11 mm). Wear

appropriate protective clothing,

such as a fully buttoned lab

coat, to prevent skin exposure.

Prevents skin contact with the

chemical, which is known to

cause skin irritation[1][3][4].

Respiratory Protection

A NIOSH-approved N95 dust

mask or a full-face respirator

should be used if dust is

generated or if exposure limits

are exceeded. All handling of

solids that may generate dust

should be conducted in a

certified chemical fume hood.

Protects against the inhalation

of dust or aerosols, which may

cause respiratory irritation[1]

[4].

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 4-Amino-3-hydroxybenzoic acid in a well-ventilated area[1].

Use a certified chemical fume hood for all operations that may generate dust, such as

weighing or transferring the solid material.

2. Personal Decontamination and Hygiene:

Wash hands thoroughly after handling the chemical[1].
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Do not eat, drink, or smoke in the laboratory where this chemical is being handled[1].

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse[1][5].

3. First-Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell[1][3].

If on skin: Immediately wash the affected area with plenty of soap and water. If skin irritation

occurs, seek medical advice[1][3][5].

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical

advice/attention[1][3][5].

If swallowed: Rinse mouth with water. Get medical help[1][3].

Disposal Plan
Chemical Waste: Dispose of 4-Amino-3-hydroxybenzoic acid and any contaminated

materials in a designated, labeled hazardous waste container. Disposal must be in

accordance with all applicable federal, state, and local environmental regulations[1]. Do not

empty into drains[3].

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

designated solid hazardous waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Chemical Spill Workflow
The following diagram outlines the procedural steps for responding to a chemical spill of 4-
Amino-3-hydroxybenzoic acid.
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Phase 1: Initial Response

Phase 2: Containment

Phase 3: Cleanup

IMMEDIATE RESPONSE

Evacuate Immediate Area Alert Others & Restrict Access Don Appropriate PPE SPILL CONTAINMENT

Cover with Inert Absorbent Material
(e.g., sand, vermiculite) Prevent Entry into Drains/Waterways CLEANUP & DECONTAMINATION

Carefully Sweep/Scoop into
Hazardous Waste Container

Clean Spill Area with Soap & Water

Dispose of all Contaminated Materials
as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for Handling a Chemical Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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